Cas no 2763749-74-0 (Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate)
Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate
- 2763749-74-0
- EN300-37364533
- Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate
-
- Inchi: 1S/C4H5N3O3.Li/c5-4-6-2(7-10-4)1-3(8)9;/h1H2,(H,8,9)(H2,5,6,7);/q;+1/p-1
- InChI Key: LZDFVACOFQNNFL-UHFFFAOYSA-M
- SMILES: O1C(N)=NC(CC(=O)[O-])=N1.[Li+]
Computed Properties
- Exact Mass: 149.04126943g/mol
- Monoisotopic Mass: 149.04126943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37364533-0.05g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 0.05g |
$484.0 | 2023-07-06 | |
| Enamine | EN300-37364533-0.1g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 0.1g |
$633.0 | 2023-07-06 | |
| Enamine | EN300-37364533-0.25g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 0.25g |
$905.0 | 2023-07-06 | |
| Enamine | EN300-37364533-0.5g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 0.5g |
$1428.0 | 2023-07-06 | |
| Enamine | EN300-37364533-1.0g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 1.0g |
$1829.0 | 2023-07-06 | |
| Enamine | EN300-37364533-2.5g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 2.5g |
$3585.0 | 2023-07-06 | |
| Enamine | EN300-37364533-5.0g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 5.0g |
$5304.0 | 2023-07-06 | |
| Enamine | EN300-37364533-10.0g |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 10.0g |
$7866.0 | 2023-07-06 | |
| Aaron | AR027WWA-50mg |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 50mg |
$691.00 | 2025-02-15 | |
| Aaron | AR027WWA-100mg |
lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate |
2763749-74-0 | 95% | 100mg |
$896.00 | 2025-02-15 |
Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate
Comprehensive Overview of Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate (CAS No. 2763749-74-0)
Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate (CAS No. 2763749-74-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, which features a 1,2,4-oxadiazole ring system, is particularly notable for its role in advanced material science and pharmaceutical research. Researchers and industry professionals are increasingly interested in its synthesis, stability, and functional characteristics, making it a subject of numerous studies and discussions.
The molecular structure of Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate includes a lithium cation paired with an organic anion derived from 2-(5-amino-1,2,4-oxadiazol-3-yl)acetic acid. This combination results in a compound with intriguing electrochemical properties, which are being explored for applications in energy storage systems, such as lithium-ion batteries. The presence of the 5-amino-1,2,4-oxadiazole moiety also suggests potential bioactivity, making it a candidate for drug development and medicinal chemistry.
One of the key areas of interest for Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate is its potential use in next-generation battery technologies. With the global push towards renewable energy and electric vehicles, researchers are actively seeking materials that can enhance battery performance, longevity, and safety. The lithium-based component of this compound aligns well with these goals, as lithium is a critical element in modern energy storage solutions. Additionally, the oxadiazole ring may contribute to the thermal and chemical stability of the electrolyte systems in which it is used.
In the pharmaceutical sector, Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate is being investigated for its potential therapeutic effects. The 1,2,4-oxadiazole scaffold is known for its versatility in drug design, often appearing in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The amino group at the 5-position of the oxadiazole ring further enhances its reactivity, making it a valuable building block for the synthesis of novel bioactive molecules. Researchers are particularly interested in its role as a ligand or intermediate in the development of new drugs.
The synthesis of Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate typically involves the reaction of 2-(5-amino-1,2,4-oxadiazol-3-yl)acetic acid with a lithium base, such as lithium hydroxide or lithium carbonate. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize the compound and confirm its structure. These methods are essential for quality control and further research applications.
From a commercial perspective, the demand for Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate is expected to grow as its applications become more widely recognized. Companies specializing in fine chemicals and advanced materials are likely to invest in its production and distribution. The compound's potential in both energy storage and pharmaceuticals makes it a versatile product with a broad market appeal. Furthermore, its unique chemical properties may lead to patented technologies and proprietary formulations, creating opportunities for innovation and competitive advantage.
In conclusion, Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate (CAS No. 2763749-74-0) represents a fascinating area of research with promising applications across multiple industries. Its combination of electrochemical and bioactive properties positions it as a valuable compound for future technological and medical advancements. As scientific understanding of this material deepens, its role in addressing global challenges, such as sustainable energy and healthcare, is likely to expand significantly.
2763749-74-0 (Lithium(1+) 2-(5-amino-1,2,4-oxadiazol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)